Cas no 2166280-93-7 (rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethyl}prop-2-enamide)

• Product Name: rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethyl}prop-2-enamide
• CAS No: 2166280-93-7
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6097414
• PubChem ID: 126831937
• Update Time: 2025-07-17

rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethyl}prop-2-enamide
• EN300-26580908
• 2166280-93-7
• rac-N-{[(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl]methyl}prop-2-enamide
• Z2732399387
• AKOS034818024

• Inchi： 1S/C10H13F2NO2/c1-2-8(14)13-6-9-7(10(9,11)12)4-3-5-15-9/h2,7H,1,3-6H2,(H,13,14)/t7-,9+/m1/s1
• InChI Key： JAQULSAOVAUPDB-APPZFPTMSA-N
• SMILES： FC1([C@@H]2CCCO[C@@]21CNC(C=C)=O)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethyl}prop-2-enamide

Comprehensive Analysis of rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethyl}prop-2-enamide (CAS No. 2166280-93-7)

The compound rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethyl}prop-2-enamide (CAS No. 2166280-93-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bicyclic structure, featuring a difluoro substitution and an oxabicyclo[4.1.0]heptane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the most searched questions about this compound revolves around its synthetic routes and stereochemical properties. The rac- prefix indicates a racemic mixture, which is often a focal point for enantioselective synthesis studies. Recent advancements in asymmetric catalysis have enabled the separation of its enantiomers, opening new avenues for targeted therapeutic development. This aligns with the growing demand for chiral drugs, a hot topic in medicinal chemistry due to their improved efficacy and reduced side effects.

From a structural perspective, the prop-2-enamide moiety in rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethyl}prop-2-enamide offers reactivity for further functionalization, making it a versatile building block. Its bicyclic framework is reminiscent of natural products, which are increasingly explored for their bioactivity. This connection to natural product-inspired drug design resonates with current trends in green chemistry and sustainable sourcing.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are critical for formulation development. Researchers frequently search for data on its logP (partition coefficient) and pKa, as these parameters influence bioavailability. Computational tools like molecular docking and QSAR modeling are often employed to predict its behavior in biological systems, reflecting the integration of AI in modern chemical research.

In agrochemical applications, the difluoro group in CAS No. 2166280-93-7 enhances the compound's resistance to metabolic degradation, a desirable trait for crop protection agents. This aligns with the global push for next-generation pesticides that are both effective and environmentally friendly. The compound's potential as a scaffold for herbicidal or fungicidal activity is a subject of ongoing investigation.

Safety and regulatory compliance are also top concerns for users researching this compound. While it is not classified as a hazardous material, proper handling protocols are essential due to its reactive acrylamide moiety. Searches for material safety data sheets (MSDS) and handling guidelines are common among laboratory professionals.

In summary, rac-N-{(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethyl}prop-2-enamide represents a fascinating intersection of synthetic chemistry, drug discovery, and agrochemical innovation. Its structural complexity and functional versatility make it a compelling subject for both academic and industrial research, addressing contemporary challenges in precision medicine and sustainable agriculture.